Cas no 114417-11-7 (Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI))

• Product name: Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI)
• CAS No: 114417-11-7
• MF: C₁₅H₂₃NOS
• Molecular Weight: 265.41422
• CID: 188614
• PubChem ID: 188891

Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI) Properties

Names and Identifiers

• Carbamothioic acid,(2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester (9CI)
• S-ethyl N-(2,2-dimethyl-3-phenylpropyl)-N-methylcarbamothioate
• S-Ethyl ((2,2-dimethyl-3-phenylpropyl)-methylamino)methanethioate
• 114417-11-7
• Carbamothioic acid, (2,2-dimethyl-3-phenylpropyl)methyl-, S-ethyl ester
• DTXSID90150725

• Inchi： InChI=1S/C15H23NOS/c1-5-18-14(17)16(4)12-15(2,3)11-13-9-7-6-8-10-13/h6-10H,5,11-12H2,1-4H3
• InChIKey： APBHGNVSRPJDNF-UHFFFAOYSA-N
• SMILES： CCSC(N(CC(CC1=CC=CC=C1)(C)C)C)=O

Computed Properties

• 精确分子量: 265.15019
• 同位素质量: 265.15
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 18
• 可旋转化学键数量: 6
• 复杂度: 259
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.2
• 拓扑分子极性表面积: 45.6Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 368.5°C at 760 mmHg
• 闪点: 176.7°C
• Refractive Index: 1.536
• PSA: 20.31